rac-methyl (1R,3R)-2,2-difluoro-3-formylcyclopropane-1-carboxylate
Overview
Description
Rac-methyl (1R,3R)-2,2-difluoro-3-formylcyclopropane-1-carboxylate, often referred to as Rac-MFC, is a novel compound with a wide range of applications in the scientific research and laboratory setting. Rac-MFC is a chiral compound that has been studied extensively due to its unique properties and potential advantages in research.
Mechanism of Action
The mechanism of action of Rac-MFC is still not fully understood. However, it is believed that Rac-MFC binds to specific proteins in the body, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
Rac-MFC has been shown to have a variety of biochemical and physiological effects. Rac-MFC has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. Rac-MFC has also been shown to inhibit the enzyme aromatase, which is involved in the synthesis of estrogen. Additionally, Rac-MFC has been shown to inhibit the enzyme cholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
Rac-MFC has a number of advantages and limitations when used in laboratory experiments. One of the advantages of Rac-MFC is that it is relatively easy to synthesize in a laboratory setting. Additionally, Rac-MFC is a chiral compound, which can be advantageous when synthesizing chiral drugs and other chiral compounds. One of the limitations of Rac-MFC is that it can be difficult to obtain in large quantities, which can limit its use in larger experiments.
Future Directions
There are a number of potential future directions for Rac-MFC. One potential direction is the development of new synthesis methods for Rac-MFC. Additionally, further research could be conducted to better understand the mechanism of action of Rac-MFC and to identify new biochemical and physiological effects. Additionally, further research could be conducted to identify new applications for Rac-MFC, such as the development of new drugs and drug candidates. Finally, further research could be conducted to improve the yield and purity of Rac-MFC in laboratory experiments.
Synthesis Methods
Rac-MFC can be synthesized in a two-step process. The first step involves the reaction of 1,1-difluorocyclopropane-1-carboxylic acid with formaldehyde to form rac-methyl (1R,3R)-2,2-difluoro-3-formylcyclopropane-1-carboxylate-difluoro-3-formylcyclopropane-1-carboxylic acid. The second step involves the addition of methyl iodide to the difluoro-3-formylcyclopropane-1-carboxylic acid to form Rac-MFC. This two-step process is relatively simple and can be achieved in a laboratory setting.
Scientific Research Applications
Rac-MFC has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemistry. Rac-MFC has been used as a chiral building block in organic synthesis and has been used to synthesize a variety of compounds, including chiral drugs and other chiral compounds. Rac-MFC has also been used in drug discovery, as it has been used to synthesize a variety of drugs and drug candidates. Additionally, Rac-MFC has been used in biochemistry, as it has been used to study the structure and function of proteins and other biological molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,3R)-2,2-difluoro-3-formylcyclopropane-1-carboxylate involves the preparation of the starting material, (1R,3R)-2,2-difluorocyclopropanecarboxylic acid, followed by conversion to the corresponding acid chloride and subsequent reaction with methyl alcohol and formic acid.", "Starting Materials": [ "(1R,3R)-2,2-difluorocyclopropanecarboxylic acid", "Thionyl chloride", "Methyl alcohol", "Formic acid" ], "Reaction": [ "1. Conversion of (1R,3R)-2,2-difluorocyclopropanecarboxylic acid to the corresponding acid chloride using thionyl chloride.", "2. Reaction of the acid chloride with methyl alcohol and formic acid to form rac-methyl (1R,3R)-2,2-difluoro-3-formylcyclopropane-1-carboxylate." ] } | |
CAS RN |
1932297-30-7 |
Molecular Formula |
C6H6F2O3 |
Molecular Weight |
164.1 |
Purity |
95 |
Origin of Product |
United States |
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